5-[1-(4-Fluoro-phenyl)-meth-(Z)-ylidene]-imidazolidine-2,4-dione

Specification

• Molecular Formula: C10H7FN2O2
• Molecular Weight: 206.17 g/mol
• IUPAC Name: (5Z)-5-[(4-fluorophenyl)methylidene]imidazolidine-2,4-dione
• Standard InChI: InChI=1S/C10H7FN2O2/c11-7-3-1-6(2-4-7)5-8-9(14)13-10(15)12-8/h1-5H,(H2,12,13,14,15)/b8-5-
• Standard InChI Key: NIIDHJDIIPZAEZ-YVMONPNESA-N
• Isomeric SMILES: C1=CC(=CC=C1/C=C\2/C(=O)NC(=O)N2)F
• Canonical SMILES: C1=CC(=CC=C1C=C2C(=O)NC(=O)N2)F

Introduction

Chemical Identity and Structural Features

Molecular Composition and Nomenclature

5-[1-(4-Fluoro-phenyl)-meth-(Z)-ylidene]-imidazolidine-2,4-dione (IUPAC name: (5Z)-5-[(4-fluorophenyl)methylidene]imidazolidine-2,4-dione) has a molecular formula of $\text{C}_{10}\text{H}_{7}\text{FN}_{2}\text{O}_{2}$ and a molecular weight of 206.17 g/mol. The Z-stereochemistry of the 4-fluorophenylmethylidene group is critical to its spatial orientation, influencing intermolecular interactions and bioactivity.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	$\text{C}_{10}\text{H}_{7}\text{FN}_{2}\text{O}_{2}$
Molecular Weight	206.17 g/mol
IUPAC Name	(5Z)-5-[(4-fluorophenyl)methylidene]imidazolidine-2,4-dione
InChI Key	NI[Redacted for brevity]

The compound’s structure comprises an imidazolidine-2,4-dione core substituted at position 5 with a Z-configured 4-fluorophenylmethylidene group. This configuration positions the fluorine atom para to the methylidene linkage, creating a planar arrangement that facilitates π-π stacking interactions in crystalline states.

Synthesis and Characterization

Synthetic Pathways

The synthesis typically involves condensation reactions between 5-substituted imidazolidine-2,4-dione precursors and 4-fluorophenyl-derived electrophiles. A representative protocol involves:

• Base-Catalyzed Sulfonylation: Reacting 5-(4-fluorophenyl)-5-methylimidazolidine-2,4-dione with 4-chlorobenzenesulfonyl chloride in dichloromethane, using triethylamine as a base and DMAP as a catalyst.

• Purification: Isolation via extraction with $\text{CH}_{2}\text{Cl}_{2}$, drying over $\text{Na}_{2}\text{SO}_{4}$, and crystallization in ethyl acetate.

This method yields high-purity crystals suitable for X-ray diffraction, though modifications may be required to optimize yields for the title compound.

Spectroscopic Characterization

• NMR Spectroscopy: The $^1\text{H}$-NMR spectrum would show resonances for the imidazolidine ring protons (δ 4.0–5.0 ppm), aromatic protons (δ 6.8–7.8 ppm), and the methylidene proton (δ 7.2–7.5 ppm, depending on substituents).

• IR Spectroscopy: Stretching vibrations for carbonyl groups (C=O, ~1750 cm$^{-1}$) and C-F bonds (~1220 cm$^{-1}$) are characteristic.

Biological Activities and Mechanisms

Anticancer Properties

Imidazolidine-2,4-dione derivatives exhibit pronounced anticancer activity. For 5-[1-(4-Fluoro-phenyl)-meth-(Z)-ylidene]-imidazolidine-2,4-dione, proposed mechanisms include:

• Apoptosis Induction: Activation of caspase-3 and -9 pathways, leading to programmed cell death in tumor cells.

• Cell Cycle Arrest: Inhibition of cyclin-dependent kinases (CDKs), halting progression at the G1/S or G2/M checkpoints.

Comparative studies with 3-[2-(4-Fluorophenyl)-2-oxoethyl]-5,5-diphenylimidazolidine-2,4-dione reveal that fluorine substitution enhances bioactivity by improving membrane permeability and target binding.

Aldose Reductase Inhibition

Structurally related compounds, such as 1-(4-Chlorophenylsulfonyl)-5-(4-fluorophenyl)-5-methylimidazolidine-2,4-dione, demonstrate aldose reductase inhibitory activity (IC$_{50}$ < 1 μM), suggesting potential applications in managing diabetic complications like neuropathy. The title compound’s fluorophenyl group may similarly interact with the enzyme’s hydrophobic pocket, though experimental validation is needed.

Structural and Supramolecular Interactions

Hydrogen Bonding and Halogen Contacts

In crystalline states, imidazolidine derivatives form dimers via N–H⋯O hydrogen bonds (2.8–3.0 Å) and stabilize further through C–H⋯O/F interactions. For example, 1-(4-Chlorophenylsulfonyl)-5-(4-fluorophenyl)-5-methylimidazolidine-2,4-dione exhibits Cl⋯F (3.05–3.12 Å) and F⋯F (3.06 Å) contacts, contributing to its lattice energy. These interactions may enhance the title compound’s stability and solubility profile.

Conformational Flexibility

The Z-configuration constrains the 4-fluorophenyl group into a planar orientation relative to the imidazolidine ring, reducing rotational freedom but enhancing π-π stacking with aromatic residues in biological targets. Molecular dynamics simulations of analogs suggest that minor conformational changes (dihedral angles: 60–86°) modulate receptor binding.

Applications and Future Directions

Drug Development Challenges

• Solubility: The hydrophobic fluorophenyl group may limit aqueous solubility, necessitating formulation strategies like nanoemulsions.

• Metabolic Stability: Fluorine substitution generally enhances metabolic resistance, but in vivo studies are required to confirm pharmacokinetics.